PF3450074
PF3450074
PF-3450074, also known as PF74, is a HIV-1 inhibitor that targets HIV capsid protein. PF74 binds specifically to HIV-1 particles and triggers premature HIV-1 uncoating in target cells.
Brand Name:
Vulcanchem
CAS No.:
1352879-65-2
VCID:
VC0539244
InChI:
InChI=1S/C27H27N3O2/c1-19-23(22-15-9-10-16-24(22)28-19)18-26(31)29-25(17-20-11-5-3-6-12-20)27(32)30(2)21-13-7-4-8-14-21/h3-16,25,28H,17-18H2,1-2H3,(H,29,31)/t25-/m0/s1
SMILES:
CC1=C(C2=CC=CC=C2N1)CC(=O)NC(CC3=CC=CC=C3)C(=O)N(C)C4=CC=CC=C4
Molecular Formula:
C27H27N3O2
Molecular Weight:
425.532
PF3450074
CAS No.: 1352879-65-2
Inhibitors
VCID: VC0539244
Molecular Formula: C27H27N3O2
Molecular Weight: 425.532
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1352879-65-2 |
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Product Name | PF3450074 |
Molecular Formula | C27H27N3O2 |
Molecular Weight | 425.532 |
IUPAC Name | (2S)-N-methyl-2-[[2-(2-methyl-1H-indol-3-yl)acetyl]amino]-N,3-diphenylpropanamide |
Standard InChI | InChI=1S/C27H27N3O2/c1-19-23(22-15-9-10-16-24(22)28-19)18-26(31)29-25(17-20-11-5-3-6-12-20)27(32)30(2)21-13-7-4-8-14-21/h3-16,25,28H,17-18H2,1-2H3,(H,29,31)/t25-/m0/s1 |
Standard InChIKey | ACDFWSNAQWFRRF-VWLOTQADSA-N |
SMILES | CC1=C(C2=CC=CC=C2N1)CC(=O)NC(CC3=CC=CC=C3)C(=O)N(C)C4=CC=CC=C4 |
Appearance | Solid powder |
Description | PF-3450074, also known as PF74, is a HIV-1 inhibitor that targets HIV capsid protein. PF74 binds specifically to HIV-1 particles and triggers premature HIV-1 uncoating in target cells. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | PF74; PF-74; PF 74; PF-3450074; PF 3450074; PF3450074; |
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PubChem Compound | 49800090 |
Last Modified | Nov 14 2021 |
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